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Compound of Interest

Compound Name: Dibutyl adipate

Cat. No.: B094505

Thermal Properties of Dibutyl Adipate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core thermal properties of Dibutyl
adipate, a versatile diester of butyl alcohol and adipic acid. With applications ranging from a
plasticizer in pharmaceutical formulations to a skin-conditioning agent and solvent in cosmetics,
a thorough understanding of its thermal behavior is critical for its effective use and process
optimization. This document outlines its melting and boiling points, details the standard
experimental methodologies for their determination, and presents this data in a clear,
accessible format.

Core Thermal Properties

Dibutyl adipate is a colorless, oily liquid at room temperature. Its key thermal transition points,
the melting and boiling points, are fundamental parameters for predicting its physical state
under various processing and storage conditions.

Data Summary

The thermal properties of Dibutyl adipate have been reported across various scientific and
chemical data sources. A summary of these values is presented below. It is important to note
the variations in reported boiling points, which are highly dependent on ambient pressure.
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Thermal Property Reported Value(s) Conditions

) ] -32 °C[1], -32.4 °C[2][3], -38 )
Melting Point 3 Atmospheric Pressure
CIA4][5]

o . 760 mmHg (Atmospheric
Boiling Point 305 °C[1][6][7][8]
Pressure)

760 mmHg (Atmospheric
300.00 to 301.00 °C
Pressure)[9]

Not specified, likely reduced
183 °C[3][4][5]

pressure
165 °C 10 mmHg[7]
145 °C 4 Torr[2]

Experimental Protocols for Thermal Analysis

The determination of melting and boiling points for organic compounds like Dibutyl adipate
follows well-established laboratory procedures. While the specific reports for the values cited
above do not always detail the exact methodology used, the following represents the standard,
widely accepted experimental protocols.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.
The presence of impurities typically depresses and broadens the melting point range.

Common Method: Capillary Tube Method (Thiele Tube or Digital Apparatus)

A standard technique for determining the melting point of an organic solid involves using a
capillary tube.[1][4]

o Sample Preparation: A small amount of the solidified Dibutyl adipate is finely powdered and
packed into a thin-walled capillary tube, sealed at one end.
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e Apparatus Setup: The capillary tube is attached to a thermometer. This assembly is then
placed in a heating bath, commonly a Thiele tube containing a high-boiling point oil (like
silicone or paraffin oil) or inserted into a calibrated digital melting point apparatus with a
heated metal block.[1][4] The design of the Thiele tube promotes uniform heating through
convection currents.[4]

e Heating and Observation: The heating bath is heated slowly and steadily, typically at a rate
of 1-2°C per minute as the expected melting point is approached.[4]

o Data Recording: The temperatures at which the first signs of melting are observed and at
which the entire sample has liquefied are recorded. This provides the melting point range. A
sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.[1]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure, and the liquid changes into a vapor.

Common Method 1: Distillation

For sufficient quantities of a liquid, simple distillation can be used to determine the boiling point.

[8]

o Apparatus Setup: A distillation flask containing Dibutyl adipate and boiling chips (to ensure
smooth boiling) is heated. A condenser is attached to the flask, and a thermometer is
positioned so that its bulb is just below the side arm leading to the condenser, ensuring it
measures the temperature of the vapor that is in equilibrium with the boiling liquid.[8]

o Heating and Observation: The liquid is heated to a steady boil.

o Data Recording: The temperature at which a constant stream of distillate is collected is
recorded as the boiling point. The atmospheric pressure must also be recorded, as the
boiling point is pressure-dependent.[8]

Common Method 2: Thiele Tube Method (for small quantities)

This method is advantageous when only a small amount of the substance is available.[3]
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o Sample Preparation: A small amount of Dibutyl adipate is placed in a small test tube or vial.
A capillary tube, sealed at one end, is inverted and placed into the liquid.

e Apparatus Setup: The sample tube is attached to a thermometer, and the assembly is heated
in a Thiele tube.[8]

e Heating and Observation: As the liquid is heated, the air trapped in the capillary tube
expands and escapes as a stream of bubbles. The heating is continued until a steady stream
of bubbles emerges.[2][8]

o Data Recording: The heat source is then removed. The liquid begins to cool, and the point at
which the bubbling stops and the liquid is drawn back into the capillary tube is the boiling
point.[2][8] This is the temperature at which the vapor pressure of the sample equals the
external pressure.

Logical Workflow for Thermal Property
Determination

The following diagram illustrates the general workflow for determining the melting and boiling
points of a chemical substance like Dibutyl adipate.
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Thermal Property Analysis Workflow
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Final Report

Click to download full resolution via product page

Caption: Workflow for determining the thermal properties of Dibutyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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